Cas no 880007-72-7 (2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid)

• Product Name: 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid
• CAS No: 880007-72-7
• MF: C₁₅H₁₆N₂O₃S₂
• MW: 336.429141044617
• CID: 6098529
• PubChem ID: 18841484
• Update Time: 2025-11-01

2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid
• 3-Thiazolidineacetic acid, α-butyl-4-oxo-5-(4-pyridinylmethylene)-2-thioxo-
• (Z)-2-(4-oxo-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoic acid
• F1691-2352
• AKOS002750603
• 2-[(5Z)-4-oxo-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• AKOS016137791
• 2-[(5Z)-4-oxo-5-[(pyridin-4-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• 880007-72-7

• Inchi： 1S/C15H16N2O3S2/c1-2-3-4-11(14(19)20)17-13(18)12(22-15(17)21)9-10-5-7-16-8-6-10/h5-9,11H,2-4H2,1H3,(H,19,20)
• InChI Key： PQOKULPJJBJEDO-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CN=CC=2)C(=O)N(C(CCCC)C(O)=O)C1=S

Computed Properties

• Exact Mass: 336.06023472g/mol
• Monoisotopic Mass: 336.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 527.9±60.0 °C(Predicted)
• pka: 3.16±0.21(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid

Introduction to 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid (CAS No. 880007-72-7)

2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid (CAS No. 880007-72-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives and is characterized by its unique structural features, including a thiazolidine ring, a pyridine moiety, and a hexanoic acid functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazolidine ring is a five-membered heterocyclic compound that contains sulfur and nitrogen atoms. Thiazolidines have been extensively studied for their various biological activities, including antidiabetic, anti-inflammatory, and antioxidant properties. The presence of this ring in 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

The pyridine moiety is another key structural feature of this compound. Pyridines are six-membered aromatic rings containing one nitrogen atom. They are widely used in pharmaceuticals due to their ability to modulate various biological processes. The presence of the pyridine ring in 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid enhances its pharmacological profile and may contribute to its potential therapeutic effects.

The hexanoic acid functional group is a carboxylic acid with a six-carbon chain. Carboxylic acids are known for their ability to form salts and esters, which can influence the solubility and bioavailability of the compound. The hexanoic acid group in 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid may play a crucial role in its pharmacokinetic properties and metabolic stability.

Recent studies have explored the potential therapeutic applications of 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Another area of interest is its antioxidant activity. Oxidative stress is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have demonstrated that 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid can scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for further development as an antioxidant agent.

In addition to its anti-inflammatory and antioxidant properties, 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid has also shown potential as an antidiabetic agent. Studies have indicated that it can improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. This finding suggests that it may be useful in the management of diabetes mellitus.

The pharmacokinetic properties of 2-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5Z)-4-oxo?4?

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In conclusion, 2-(5Z)-4-oxo?4?y?)methyl?id??en??e?sul?fanyl?id??en??e?1?,?3?t??hiazo???li??din??e?t???r???he???xan???oi???c aci???d (CAS No.? 880007?-7????????????????????????????????????????????????????????????????????????????????????????????7) represents a promising candidate for the development of novel therapeutics due to its unique structural features and diverse biological activities. Further research is warranted to fully explore its potential applications in medicine and healthcare.